5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine

Catalog No.
S6623691
CAS No.
1422518-58-8
M.F
C21H24N2
M. Wt
304.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine

CAS Number

1422518-58-8

Product Name

5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine

IUPAC Name

5-benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine

Molecular Formula

C21H24N2

Molecular Weight

304.4 g/mol

InChI

InChI=1S/C21H24N2/c1-2-3-14-20-21(22-18-12-8-5-9-13-18)16-19(23-20)15-17-10-6-4-7-11-17/h4-13,16,22-23H,2-3,14-15H2,1H3

InChI Key

XQINIMLPWCRRMH-UHFFFAOYSA-N

SMILES

CCCCC1=C(C=C(N1)CC2=CC=CC=C2)NC3=CC=CC=C3

Canonical SMILES

CCCCC1=C(C=C(N1)CC2=CC=CC=C2)NC3=CC=CC=C3
  • Chemical Suppliers: Some chemical suppliers offer 5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine, but descriptions typically focus on its availability and properties, with no mention of research applications [].

This doesn't necessarily mean the compound lacks research applications. It could be a relatively new compound or one under investigation by private companies, thus limiting public information.

Following Research Areas Could Potentially Involve pyrrole derivatives

Here are some research areas that commonly utilize pyrrole derivatives, which might be relevant to 5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine:

  • Organic Chemistry: Pyrroles are five-membered aromatic heterocyclic rings containing nitrogen. Research in organic chemistry explores the synthesis and functionalization of pyrrole derivatives for various applications.

  • Medicinal Chemistry: Due to their aromatic nature and nitrogen atom, pyrrole derivatives can exhibit interesting biological properties. Medicinal chemists investigate pyrrole-based compounds as potential drug candidates.

  • Material Science: Pyrrole derivatives are being explored in material science for applications like organic electronics and photovoltaics due to their ability to conduct electricity and absorb light.

XLogP3

5.9

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

2

Exact Mass

304.193948774 g/mol

Monoisotopic Mass

304.193948774 g/mol

Heavy Atom Count

23

Dates

Modify: 2023-11-23
Michlik et al. A sustainable catalytic pyrrole synthesis. Nature Chemistry, doi: 10.1038/nchem.1547, published online 20 January 2013 http://www.nature.com/nchem

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